Cas no 10550-58-0 (3-O-Hexadecyl-sn-glycerol)

3-O-Hexadecyl-sn-glycerol is a synthetic alkylglycerol derivative characterized by a hexadecyl (C16) ether linkage at the sn-3 position of the glycerol backbone. This structured lipid exhibits amphiphilic properties, making it suitable for applications in lipid-based drug delivery systems, emulsification, and membrane research. Its ether linkage enhances chemical stability compared to ester-linked analogs, reducing susceptibility to hydrolysis under physiological conditions. The compound’s well-defined structure ensures reproducibility in formulation studies, while its hydrophobic tail promotes integration into lipid bilayers or micellar aggregates. These properties make it a valuable tool for investigating lipid-protein interactions, designing nanoemulsions, or as a precursor for further chemical modifications in biomedical and material science research.
3-O-Hexadecyl-sn-glycerol structure
3-O-Hexadecyl-sn-glycerol structure
Product Name:3-O-Hexadecyl-sn-glycerol
CAS No:10550-58-0
MF:C19H40O3
MW:316.519106864929
CID:218768
PubChem ID:11758911
Update Time:2025-05-19

3-O-Hexadecyl-sn-glycerol Chemical and Physical Properties

Names and Identifiers

    • 1,2-Propanediol,3-(hexadecyloxy)-, (2R)-
    • 3-O-Hexadecyl-sn-glycerol
    • (2R)-3-(hexadecyloxy)propane-1,2-diol
    • (-)-Testriol
    • 3-hexadecyl-sn-glycerol
    • 3-O-PALMITYL-SN-GLYCEROL
    • [R,(-)]-3-O-Hexadecyl-L-glycerol
    • (R)-3-Hexadecyloxy-1,2-propanediol
    • (R)-3-(hexadecyloxy)propane-1,2-diol
    • (R)-3-(Hexadecyloxy)-1,2-propanediol
    • (2R)-3-(Hexadecyloxy)-1,2-propanediol
    • 1,2-Propanediol, 3-(hexadecyloxy)-, (2R)-
    • OOWQBDFWEXAXPB-LJQANCHMSA-N
    • CS-0185569
    • NS00085563
    • 10550-58-0
    • (R)-3-[hexadecyloxy)-1.2-propanediol
    • 1,2-Propanediol,3-(hexadecyloxy)-,(2R)-
    • (2R)-3-hexadecoxypropane-1,2-diol
    • C19H40O3
    • HY-W127328
    • SCHEMBL1086330
    • CCG-35274
    • DTXSID101286642
    • Inchi: 1S/C19H40O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-18-19(21)17-20/h19-21H,2-18H2,1H3/t19-/m1/s1
    • InChI Key: OOWQBDFWEXAXPB-LJQANCHMSA-N
    • SMILES: O(C[C@@H](CO)O)CCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 316.2979
  • Monoisotopic Mass: 316.297745
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 18
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7
  • XLogP3: 6.5

Experimental Properties

  • Density: 0.9±0.1 g/cm3
  • Melting Point: Not available
  • Boiling Point: 445.2±25.0 °C at 760 mmHg
  • Flash Point: 223.0±23.2 °C
  • Refractive Index: 1.464
  • PSA: 49.69
  • LogP: 4.83750
  • Vapor Pressure: 0.0±2.4 mmHg at 25°C

3-O-Hexadecyl-sn-glycerol Security Information

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